Cas no 1595111-53-7 (ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate)

• Product Name: ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate
• CAS No: 1595111-53-7
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 5101852
• Update Time: 2026-03-03

ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetic acid, 3-bromo-1-methyl-α-oxo-, ethyl ester
• ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate

• Inchi： 1S/C8H9BrN2O3/c1-3-14-8(13)7(12)5-4-6(9)10-11(5)2/h4H,3H2,1-2H3
• InChI Key： BDLKYBCHRQTPLZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(=O)C(OCC)=O)=CC(Br)=N1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 357.6±27.0 °C(Predicted)
• pka: -3.01±0.10(Predicted)

Additional information on ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate

Research Brief on Ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate (CAS: 1595111-53-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate (CAS: 1595111-53-7) is a pyrazole-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound, with its unique bromo and oxo-acetate functional groups, serves as a versatile intermediate for the synthesis of more complex molecules targeting various biological pathways.

Recent studies have explored the synthetic routes and reactivity of ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate. A 2023 publication in the Journal of Medicinal Chemistry detailed its use as a key building block in the development of kinase inhibitors. The bromo substituent at the 5-position allows for further functionalization via cross-coupling reactions, while the oxo-acetate moiety provides a handle for condensation reactions with nucleophiles, enabling the construction of diverse heterocyclic scaffolds.

In the context of drug discovery, this compound has been employed in the synthesis of potential anticancer agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in generating pyrazolo[3,4-d]pyrimidine derivatives that exhibit potent inhibitory activity against EGFR and VEGFR-2 kinases. The study reported IC50 values in the nanomolar range for several synthesized analogs, highlighting the structural importance of the ethyl 2-oxo-acetate group in maintaining binding affinity.

From a chemical biology perspective, the compound's ability to selectively modify proteins has been investigated. A 2024 study in ACS Chemical Biology utilized ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate as a warhead in the design of covalent inhibitors targeting cysteine residues in oncogenic proteins. The electrophilic carbonyl group was shown to form stable thioester adducts, providing a platform for the development of targeted covalent inhibitors (TCIs) with improved selectivity profiles.

The compound's physicochemical properties have also been characterized in recent computational studies. Molecular docking simulations (2024) suggest that the bromo and methyl groups contribute to favorable hydrophobic interactions in protein binding pockets, while the oxo-acetate moiety participates in hydrogen bonding networks. These insights are guiding the rational design of next-generation therapeutics incorporating this structural motif.

Current challenges in the application of ethyl 2-(5-bromo-2-methyl-pyrazol-3-yl)-2-oxo-acetate include optimizing its synthetic scalability and exploring its metabolic stability. Recent advances in flow chemistry (2023) have addressed some of the scalability issues, with reported yields exceeding 85% for multi-gram preparations. Meanwhile, in vitro ADME studies (2024) indicate that esterase-mediated hydrolysis may limit its direct use as a drug candidate, suggesting the need for prodrug strategies or structural modifications.

Looking forward, research directions for this compound include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful conjugation to E3 ligase ligands, opening new avenues for the development of small-molecule degraders targeting previously "undruggable" proteins.